Cas no 1396869-63-8 (1-(2-bromobenzoyl)-4-(thiophen-3-yl)piperidine)

• Product Name: 1-(2-bromobenzoyl)-4-(thiophen-3-yl)piperidine
• CAS No: 1396869-63-8
• MF: C₁₆H₁₆BrNOS
• MW: 350.273342132568
• CID: 6120339
• PubChem ID: 71787000
• Update Time: 2025-10-29

1-(2-bromobenzoyl)-4-(thiophen-3-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromobenzoyl)-4-(thiophen-3-yl)piperidine
• (2-bromophenyl)-(4-thiophen-3-ylpiperidin-1-yl)methanone
• Methanone, (2-bromophenyl)[4-(3-thienyl)-1-piperidinyl]-
• F6184-0545
• (2-bromophenyl)(4-(thiophen-3-yl)piperidin-1-yl)methanone
• AKOS024535811
• 1396869-63-8

• Inchi： 1S/C16H16BrNOS/c17-15-4-2-1-3-14(15)16(19)18-8-5-12(6-9-18)13-7-10-20-11-13/h1-4,7,10-12H,5-6,8-9H2
• InChI Key： VCWPSRDOQLWZCR-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1Br)(N1CCC(C2C=CSC=2)CC1)=O

Computed Properties

• Exact Mass: 349.01360g/mol
• Monoisotopic Mass: 349.01360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 48.6Ų

Additional information on 1-(2-bromobenzoyl)-4-(thiophen-3-yl)piperidine

Research Brief on 1-(2-bromobenzoyl)-4-(thiophen-3-yl)piperidine (CAS: 1396869-63-8): Recent Advances and Applications

The compound 1-(2-bromobenzoyl)-4-(thiophen-3-yl)piperidine (CAS: 1396869-63-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest studies focusing on the synthesis, biological activity, and pharmacological properties of this compound, as well as its relevance in drug discovery and development.

Recent literature highlights the role of 1-(2-bromobenzoyl)-4-(thiophen-3-yl)piperidine as a versatile intermediate in the synthesis of novel bioactive molecules. Its structural framework, featuring a bromobenzoyl moiety and a thiophene-substituted piperidine ring, makes it a promising candidate for targeting various biological pathways. Studies have demonstrated its utility in the development of ligands for G protein-coupled receptors (GPCRs) and as a scaffold for kinase inhibitors, particularly in oncology and neuroscience research.

One of the key findings from recent research is the compound's potential as a modulator of dopamine receptors. In vitro and in vivo studies have shown that derivatives of 1-(2-bromobenzoyl)-4-(thiophen-3-yl)piperidine exhibit selective binding affinity for D2 and D3 receptor subtypes, suggesting its applicability in the treatment of neurological disorders such as Parkinson's disease and schizophrenia. Additionally, its bromobenzoyl group has been exploited for further functionalization, enabling the synthesis of radiolabeled analogs for positron emission tomography (PET) imaging.

Another area of interest is the compound's role in the development of anticancer agents. Researchers have reported that modifications to the thiophene ring can enhance the compound's inhibitory activity against specific kinases involved in tumor proliferation. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that a derivative of 1-(2-bromobenzoyl)-4-(thiophen-3-yl)piperidine exhibited potent activity against the epidermal growth factor receptor (EGFR), a well-known target in non-small cell lung cancer (NSCLC) therapy.

From a synthetic chemistry perspective, advancements have been made in optimizing the yield and purity of 1-(2-bromobenzoyl)-4-(thiophen-3-yl)piperidine. Novel catalytic methods, including palladium-catalyzed cross-coupling reactions, have been employed to streamline its production. These improvements are critical for scaling up the compound's use in preclinical and clinical studies.

In conclusion, 1-(2-bromobenzoyl)-4-(thiophen-3-yl)piperidine (CAS: 1396869-63-8) represents a valuable tool in medicinal chemistry, with applications spanning neuroscience, oncology, and diagnostic imaging. Ongoing research continues to explore its full potential, and future studies are expected to uncover additional therapeutic avenues. This brief underscores the importance of this compound in contemporary drug discovery and highlights the need for further investigation into its mechanistic and pharmacological properties.